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Compound of Interest

Compound Name: 2-Hydroxy-3-nitropyridine

Cat. No.: B1220295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-
Hydroxy-3-nitropyridine. Adherence to these procedures is critical for ensuring laboratory

safety, regulatory compliance, and environmental protection. The following procedural guidance

is based on established safety data and best practices for handling hazardous chemical waste.

Immediate Safety and Hazard Summary
2-Hydroxy-3-nitropyridine is a hazardous chemical that requires careful handling. It is known

to cause skin and serious eye irritation, may cause respiratory irritation, and is suspected of

causing cancer[1]. Therefore, all handling and disposal operations must be conducted with

appropriate personal protective equipment (PPE) in a designated and controlled environment.

Environmental release of this compound should be avoided[1].

Quantitative Safety and Handling Data
The following table summarizes key safety and handling information for 2-Hydroxy-3-
nitropyridine.
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Parameter Value/Information Source

Hazard Class Hazardous Waste [1]

Primary Hazards

Skin Irritant (H315), Serious

Eye Irritant (H319), Respiratory

Irritant (H335), Suspected

Carcinogen (H351)

[1]

Incompatible Materials
Strong oxidizing agents,

Strong acids, Strong bases
[1][2][3]

Recommended PPE

Chemical safety goggles,

Chemical-resistant gloves, Lab

coat, NIOSH-approved

respirator (if dust or aerosols

are generated)

[1][2][4]

Storage Conditions

Cool, dry, well-ventilated area

in a tightly sealed, compatible

container

[1][2][3]

Prohibited Disposal

Do not dispose down drains, in

regular trash, or allow release

into the environment

[1][2][5]

Step-by-Step Disposal Protocol
There are no standardized experimental protocols for the in-lab neutralization or deactivation of

2-Hydroxy-3-nitropyridine waste. The recommended and mandatory procedure is to collect

and manage it as hazardous waste for professional disposal.

Step 1: Personal Protective Equipment (PPE)
Before handling waste 2-Hydroxy-3-nitropyridine, ensure you are wearing the appropriate

PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible, chemical-resistant gloves.
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Body Protection: A fully-buttoned lab coat.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.

All waste handling should ideally be performed within a certified chemical fume hood.

Step 2: Waste Collection and Segregation
Proper containment is the first and most critical step in the disposal process.

Container: Collect waste 2-Hydroxy-3-nitropyridine and any contaminated materials (e.g.,

absorbent pads, gloves, weighing paper) in a designated, leak-proof, and sealable container

that is chemically compatible.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "2-Hydroxy-3-nitropyridine," and an indication of its primary hazards

(e.g., "Irritant," "Suspected Carcinogen").

Segregation: It is crucial to segregate this waste stream. Do not mix 2-Hydroxy-3-
nitropyridine waste with other chemical wastes unless their compatibility has been

confirmed. It is incompatible with strong oxidizing agents, strong acids, and strong bases[1]

[2][3].

Step 3: Storage of Hazardous Waste
Store the sealed waste container in a designated satellite accumulation area while awaiting

pickup. This area must be:

Cool, dry, and well-ventilated.

Away from heat, ignition sources, and incompatible materials.

Step 4: Spill Management
In the event of a spill:
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Small Spills: Contain the spill and absorb it with an inert, dry material such as sand,

vermiculite, or a non-combustible absorbent[4]. Carefully sweep or scoop up the absorbed

material, avoiding the creation of dust, and place it into the designated hazardous waste

container[1][4].

Large Spills: Evacuate the area immediately and contact your institution's Environmental

Health and Safety (EHS) department or emergency response team[4].

Step 5: Professional Disposal
The final disposal of 2-Hydroxy-3-nitropyridine must be conducted by professionals in

accordance with all regulations.

Professional Disposal Service: Arrange for the collection of the hazardous waste container

by a licensed hazardous waste disposal company or your institution's EHS department.

Regulatory Compliance: Disposal procedures must strictly adhere to all local, regional, and

national hazardous waste regulations. Chemical waste generators are responsible for

ensuring the complete and accurate classification and documentation of the waste[3][5].

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Hydroxy-3-
nitropyridine.
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Figure 1: Disposal Workflow for 2-Hydroxy-3-nitropyridine
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Caption: Disposal workflow for 2-Hydroxy-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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